1,3-DIMETHOXY-4-TERT-BUTYLCALIX(4)ARENE
1,3-DIMETHOXY-4-TERT-BUTYLCALIX(4)ARENE
Brand Name:
Vulcanchem
CAS No.:
122406-45-5
VCID:
VC0040694
InChI:
InChI=1S/C46H60O4/c1-43(2,3)35-19-27-15-31-23-37(45(7,8)9)25-33(41(31)49-13)17-29-21-36(44(4,5)6)22-30(40(29)48)18-34-26-38(46(10,11)12)24-32(42(34)50-14)16-28(20-35)39(27)47/h19-26,47-48H,15-18H2,1-14H3
SMILES:
CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OC)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OC)C(C)(C)C)C(C)(C)C)O
Molecular Formula:
C46H60O4
Molecular Weight:
677 g/mol
1,3-DIMETHOXY-4-TERT-BUTYLCALIX(4)ARENE
CAS No.: 122406-45-5
Main Products
VCID: VC0040694
Molecular Formula: C46H60O4
Molecular Weight: 677 g/mol
| CAS No. | 122406-45-5 |
|---|---|
| Product Name | 1,3-DIMETHOXY-4-TERT-BUTYLCALIX(4)ARENE |
| Molecular Formula | C46H60O4 |
| Molecular Weight | 677 g/mol |
| IUPAC Name | 5,11,17,23-tetratert-butyl-26,28-dimethoxypentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaene-25,27-diol |
| Standard InChI | InChI=1S/C46H60O4/c1-43(2,3)35-19-27-15-31-23-37(45(7,8)9)25-33(41(31)49-13)17-29-21-36(44(4,5)6)22-30(40(29)48)18-34-26-38(46(10,11)12)24-32(42(34)50-14)16-28(20-35)39(27)47/h19-26,47-48H,15-18H2,1-14H3 |
| Standard InChIKey | SDNQRJYYUPMBIV-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OC)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OC)C(C)(C)C)C(C)(C)C)O |
| Canonical SMILES | CC(C)(C)C1=CC2=C(C(=C1)CC3=CC(=CC(=C3OC)CC4=CC(=CC(=C4O)CC5=C(C(=CC(=C5)C(C)(C)C)C2)OC)C(C)(C)C)C(C)(C)C)O |
| PubChem Compound | 2724888 |
| Last Modified | Nov 11 2021 |
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